N-(3-bromophenyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C15H14BrNO2/c1-11-4-2-7-14(8-11)19-10-15(18)17-13-6-3-5-12(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: FRKPZFHFGSQJCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

N-(3-bromophenyl)-2-(3-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C15H14BrNO2 and its molecular weight is 320.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.02079 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

N-(2-Hydroxyphenyl)acetamide, a compound related to "N-(3-bromophenyl)-2-(3-methylphenoxy)acetamide", serves as an intermediate in the natural synthesis of antimalarial drugs. The chemoselective monoacetylation process, utilizing different acyl donors, has significant implications for synthesizing similar compounds with potential pharmaceutical applications (Magadum & Yadav, 2018).

Pharmacological Applications

Research on acetamide derivatives has uncovered their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. These derivatives, including those synthesized through the Leuckart reaction, have shown activity comparable to standard drugs, highlighting their potential in developing new therapeutic agents (Rani et al., 2016).

Antimicrobial Profile

The synthesis of newer Schiff bases and Thiazolidinone derivatives from 2-(4-bromo-3-methylphenoxy)acetate has demonstrated notable antibacterial and antifungal activities. Such compounds underscore the role of acetamide derivatives in developing new antimicrobial agents (Fuloria et al., 2014).

Anticancer Activity

A novel series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives has been developed, exhibiting significant anticancer, anti-inflammatory, and analgesic activities. These findings suggest the potential of such derivatives in cancer therapy (Rani et al., 2014).

Optical Properties and Environmental Impact

Studies have also explored the optical properties of orcinolic derivatives and the environmental impact of halides in drug degradation processes. These investigations provide insights into the broader applications of acetamide derivatives in environmental science and material chemistry (Wannalerse et al., 2022).